Cas no 2679802-19-6 ((2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)

• Product Name: (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• CAS No: 2679802-19-6
• MF: C₁₆H₁₉NO₆
• MW: 321.32516503334
• CID: 5630400
• PubChem ID: 156821856
• Update Time: 2025-06-08

(2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28294068
• 2679802-19-6
• (2S)-5-(benzyloxy)-5-oxo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• A1-57598
• (S)-2-(((Allyloxy)carbonyl)amino)-5-(benzyloxy)-5-oxopentanoic acid
• (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

• Inchi： 1S/C16H19NO6/c1-2-10-22-16(21)17-13(15(19)20)8-9-14(18)23-11-12-6-4-3-5-7-12/h2-7,13H,1,8-11H2,(H,17,21)(H,19,20)/t13-/m0/s1
• InChI Key： SJYKBQJNZWZJST-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(CC[C@@H](C(=O)O)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 321.12123733g/mol
• Monoisotopic Mass: 321.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Additional information on (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

(2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 2679802-19-6): A Comprehensive Overview

(2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 2679802-19-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid is notable for its chiral center at the second carbon atom, which imparts enantiomeric specificity to the molecule. The presence of a benzyl ether group and an acryloyl ester moiety further contributes to its chemical diversity and reactivity. These structural elements are crucial for understanding the compound's biological activity and its potential as a therapeutic agent.

Recent studies have highlighted the importance of (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid in modulating specific protein-protein interactions (PPIs). PPIs play a critical role in various cellular processes, including signal transduction, gene expression, and cell cycle regulation. By selectively disrupting or enhancing these interactions, this compound can potentially influence disease pathways associated with cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid has shown promising results in inhibiting the activity of certain oncogenic proteins. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively binds to and destabilizes the interaction between the tumor suppressor protein p53 and its negative regulator MDM2. This interaction is crucial for maintaining p53 stability and function, which is often dysregulated in cancer cells. By restoring p53 activity, (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid can potentially enhance the efficacy of existing cancer therapies.

Beyond cancer, this compound has also been explored for its potential in neurodegenerative diseases such as Alzheimer's and Parkinson's. Research has indicated that (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid can modulate the aggregation of amyloid-beta peptides and alpha-synuclein proteins, which are key contributors to the pathogenesis of these conditions. By interfering with these aggregation processes, the compound may offer neuroprotective benefits and slow disease progression.

The pharmacokinetic properties of (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid have been extensively studied to ensure its suitability for clinical applications. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and stability in physiological conditions, making it a promising candidate for further development into therapeutic agents.

In addition to its therapeutic potential, (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid has also been investigated for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific protein interactions makes it an invaluable tool for studying cellular processes and identifying novel drug targets. Researchers can utilize this compound to gain deeper insights into complex biological systems and develop more effective therapeutic strategies.

The synthesis of (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the benzyl ether group through an SN₂ reaction, followed by the introduction of the acryloyl ester moiety via a nucleophilic acyl substitution reaction. The chiral center is typically introduced using chiral auxiliaries or asymmetric catalysis techniques to achieve enantiomeric purity.

Safety considerations are paramount when handling (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid. While it is not classified as a hazardous material or controlled substance, appropriate safety protocols should be followed during synthesis and handling to ensure laboratory safety. This includes wearing personal protective equipment (PPE), working under a fume hood, and disposing of waste materials according to local regulations.

In conclusion, (2S)-5-(benzyloxy)-5-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 2679802-19-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a valuable compound in the field.